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Compound of Interest

Tert-butyl 4-
Compound Name:
(aminomethyl)benzoate

Cat. No.: B172258

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tert-butyl 4-(aminomethyl)benzoate, a key
building block in organic synthesis. It details its chemical and physical properties, outlines a
modern experimental protocol for its synthesis, and illustrates its synthetic pathway. This
molecule serves as a crucial intermediate in the development of pharmaceuticals and
advanced materials.

Core Compound Properties

Tert-butyl 4-(aminomethyl)benzoate is a bifunctional molecule featuring a protected
carboxylic acid (tert-butyl ester) and a primary amine. This structure makes it an invaluable
reagent in peptide synthesis and for introducing a 4-(aminomethyl)benzoyl moiety into larger
molecules. The tert-butyl protecting group is stable under many reaction conditions but can be
readily removed under acidic conditions.

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for tert-butyl 4-
(aminomethyl)benzoate.
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Property Value Reference(s)

tert-butyl 4-

(aminomethyl)benzoate

IUPAC Name

CAS Number 107045-28-3 [11[2113114]

Molecular Formula C12H17NO2 [1112][3]

Molecular Weight 207.27 g/mol [1112]
Light yellow crystal / Solid-

Appearance T [3]
liquid mixture

Purity >97% [3]

Boiling Point 311.8 £ 25.0 °C at 760 mmHg

Density 1.052 £ 0.06 g/cm3

Storage Conditions 2-8°C, Protect from light [3]

] Conforms to structure (*3C

Spectroscopic Data [3]

NMR, IR, MS)

Synthesis of Tert-butyl 4-(aminomethyl)benzoate

The synthesis of tert-butyl esters of free amino acids, such as 4-(aminomethyl)benzoic acid,
can be challenging using traditional methods due to the low solubility of amino acids in organic
solvents. A modern and efficient approach utilizes bis(trifluoromethanesulfonyl)imide (Tf2NH) in
tert-butyl acetate, which acts as both the solvent and the tert-butylating agent.[3][4] This
method enhances the solubility of the amino acid and proceeds rapidly under mild conditions.

[3]14]

Synthesis Pathway

The overall transformation involves the direct esterification of the carboxylic acid group of 4-
(aminomethyl)benzoic acid with a tert-butyl group.
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Reactants Catalyst/Reagent

4-(Aminomethyl)benzoic Acid tert-Butyl Acetate (Solvent & Reagent) Bis(trifluoromethanesulfonyl)imide (Tf2NH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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